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Compound of Interest

Compound Name: Potassium methyl sulfate

Cat. No.: B166321

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium methyl sulfate (CAS 562-54-9) is a chemical compound with the formula
CHsKOa4S.[1][2] It is the potassium salt of methylsulfuric acid. Primarily recognized for its role
as a potent methylating agent in organic synthesis, it serves as a crucial reagent in the
production of various pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2] This
technical guide provides a comprehensive overview of its chemical properties, synthesis,
mechanisms of action, and applications relevant to research and drug development.

Chemical and Physical Properties

Potassium methyl sulfate is a white, crystalline powder.[1][2] It is soluble in water and slightly
soluble in methanol.[3] Key quantitative properties are summarized in the table below for easy
reference.
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Property Value Reference
Molecular Formula CHsKO0a4S [4]
Molecular Weight 150.20 g/mol [4]
CAS Number 562-54-9 [4]
EC Number 209-231-3 [5]
Melting Point 212-217 °C [6]
Water Solubility Soluble [6]
SMILES COS(=0)(=0)[O-].[K+] [5]
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Synthesis of Potassium Methyl Sulfate

The synthesis of potassium methyl sulfate can be achieved through several established
methods. The two primary routes are direct acid-base neutralization and salt metathesis
reaction.

Experimental Protocol: Direct Acid-Base Neutralization

This is the most common and straightforward method for producing potassium methyl
sulfate.[7]

Materials:
e Methyl sulfuric acid
e Potassium hydroxide (KOH)

¢ Aqueous or ethanolic solution
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Procedure:

Prepare a solution of methyl sulfuric acid in either water or ethanol.
o Carefully and stepwise, add potassium hydroxide to the methyl sulfuric acid solution.

e Maintain the reaction temperature between 0 and 5°C to minimize side reactions, such as
alkaline hydrolysis.[7]

e The reaction results in the formation of potassium methyl sulfate and water.

e The product can then be isolated through appropriate purification techniques.

Experimental Protocol: Salt Metathesis Reaction

An alternative synthesis route involves a salt metathesis reaction between dimethyl sulfate and
potassium carbonate.[7]

Materials:

e Dimethyl sulfate

o Potassium carbonate (K2COs)
o Polar aprotic solvent

Procedure:

Dissolve dimethyl sulfate and potassium carbonate in a suitable polar aprotic solvent.

The reaction proceeds with the evolution of carbon dioxide gas, necessitating careful
pressure management, particularly on a larger scale.[7]

Potassium methyl sulfate is formed as a product of this reaction.

Isolate and purify the resulting potassium methyl sulfate.

A generalized workflow for the synthesis of potassium methyl sulfate is depicted in the
following diagram:
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A generalized workflow for the synthesis of Potassium Methyl Sulfate.

Mechanism of Action and Applications in Drug
Development
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The primary utility of potassium methyl sulfate in a research and drug development context is
as a methylating agent.[1][2] It participates in nucleophilic substitution reactions to introduce a
methyl group to a variety of nucleophiles.

Mechanism as a Methylating Agent

The methyl transfer from potassium methyl sulfate proceeds via a bimolecular nucleophilic
substitution (Sn2) mechanism.[7] In this reaction, a nucleophile attacks the electrophilic methyl
carbon, leading to the cleavage of the C-O bond and the displacement of potassium sulfate as
the leaving group.[7] The methyl sulfate anion is a highly efficient methylating agent in aqueous
solutions, reacting spontaneously with oxygen and nitrogen nucleophiles.[7]

The Sn2 mechanism of methylation is illustrated in the diagram below:
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The Sn2 mechanism of methylation by Potassium Methyl Sulfate.

Applications in Organic Synthesis
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Potassium methyl sulfate is employed in the synthesis of a wide range of organic
compounds, including esters and ethers.[1] Its utility as a methylating agent is significant in the
pharmaceutical industry for the synthesis of active pharmaceutical ingredients (APIs) and their
intermediates.

Biological Research Applications

In biochemical research, potassium methyl sulfate has been used in studies related to ion
transport and muscle physiology. It has been shown to influence the uptake of certain
compounds in skeletal muscle.[8]

Toxicology and Safety Information

Potassium methyl sulfate is considered a hazardous substance.[6] It may cause eye, skin,
and respiratory tract irritation.[9] Ingestion may lead to gastrointestinal irritation.[9] Chronic
effects may be delayed.[9]

Safety Precautions:

o Handling: Use in a well-ventilated area.[10] Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a respirator.[10] Avoid contact with eyes, skin,
and clothing.[10]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[10]
Keep containers tightly closed.[10]

o Disposal: Dispose of in accordance with federal, state, and local regulations.[10]

The following table summarizes the GHS hazard statements for potassium methyl sulfate:
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Hazard Code Hazard Statement Reference

H302 Harmful if swallowed [4]

H315 Causes skin irritation [4]

H319 Causes serious eye irritation [4]

H335 May cause respiratory irritation  [4]

H350 May cause cancer [4]
Conclusion

Potassium methyl sulfate is a versatile and important reagent in chemical synthesis, with
particular relevance to the pharmaceutical industry. Its primary function as a methylating agent
allows for the efficient synthesis of a variety of organic molecules. A thorough understanding of
its properties, synthesis, and safe handling is crucial for researchers and drug development
professionals who may utilize this compound in their work. While not a therapeutic agent itself,
its role as a key building block in the synthesis of pharmaceuticals underscores its importance
in the drug development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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